Cas no 1805273-35-1 (3-(Chloromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-methanol)

• Product Name: 3-(Chloromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-methanol
• CAS No: 1805273-35-1
• MF: C₉H₉ClF₃NO₃
• MW: 271.62087225914
• CID: 4841619
• Update Time: 2025-05-20

3-(Chloromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-methanol

• Inchi： 1S/C9H9ClF3NO3/c1-16-7-2-5(4-15)6(3-10)8(14-7)17-9(11,12)13/h2,15H,3-4H2,1H3
• InChI Key： BHNQDDJYJVBLAJ-UHFFFAOYSA-N
• SMILES： ClCC1C(=NC(=CC=1CO)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 242
• XLogP3: 2.2
• Topological Polar Surface Area: 51.6

Additional information on 3-(Chloromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-methanol

3-(Chloromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-methanol: A Comprehensive Overview

The compound with CAS No 1805273-35-1, known as 3-(Chloromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-methanol, is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with multiple functional groups, including a chloromethyl group, a methoxy group, and a trifluoromethoxy group. The presence of these groups imparts distinctive chemical properties, making this compound a valuable subject for research and potential applications in various industries.

Recent studies have highlighted the importance of 3-(Chloromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-methanol in the development of advanced materials and pharmaceuticals. Its structure allows for versatile reactivity, enabling it to participate in a wide range of chemical reactions. For instance, the chloromethyl group can act as an electrophilic center, facilitating nucleophilic substitutions, while the trifluoromethoxy group introduces electron-withdrawing effects, enhancing the molecule's stability and reactivity under certain conditions.

The synthesis of 3-(Chloromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-methanol involves a multi-step process that typically begins with the preparation of the pyridine ring. This is followed by the introduction of substituents through carefully controlled reactions, such as nucleophilic aromatic substitution or Friedel-Crafts alkylation. The precise control of reaction conditions is crucial to ensure high yields and purity of the final product.

One of the most promising applications of this compound lies in its potential use as an intermediate in the synthesis of bioactive molecules. The combination of functional groups present in its structure makes it an ideal candidate for further modification to create compounds with desired pharmacological properties. For example, researchers have explored its use in the development of novel antibiotics and anticancer agents, where its unique reactivity and structural versatility are highly advantageous.

In addition to its role in pharmaceutical research, 3-(Chloromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-methanol has also been investigated for its potential in materials science. Its ability to form stable complexes with metal ions has led to its consideration as a ligand in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have applications in catalysis, gas storage, and sensing technologies.

The physical and chemical properties of this compound have been extensively studied to better understand its behavior under various conditions. For instance, its solubility in different solvents has been characterized, providing insights into its potential for use in solution-based reactions. Additionally, spectroscopic techniques such as NMR and IR have been employed to confirm its structure and analyze its functional groups.

Recent advancements in computational chemistry have also contributed to our understanding of 3-(Chloromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-methanol's properties. By using density functional theory (DFT), researchers have been able to predict its electronic structure and reactivity under different conditions. These computational studies complement experimental work, providing a more comprehensive view of the compound's behavior.

In conclusion, 3-(Chloromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-4-methanol is a fascinating compound with a wide range of potential applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers working in chemistry, materials science, and pharmacology. As ongoing studies continue to uncover new insights into its properties and capabilities, this compound is poised to play an increasingly important role in both academic research and industrial applications.